![molecular formula C9H11F3N2O4S B2892130 Ethyl 4-amino-5-methyl-1,3-thiazole-2-carboxylate;2,2,2-trifluoroacetic acid CAS No. 2418733-61-4](/img/structure/B2892130.png)
Ethyl 4-amino-5-methyl-1,3-thiazole-2-carboxylate;2,2,2-trifluoroacetic acid
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Overview
Description
Ethyl 4-amino-5-methyl-1,3-thiazole-2-carboxylate;2,2,2-trifluoroacetic acid is a chemical compound that has been studied for its potential applications in various fields. It has been used as a corrosion inhibitor for AA6061 alloy in hydrochloric acid media . It’s also often used as an important intermediate in organic synthesis, particularly in the synthesis of biologically active compounds such as pharmaceuticals and pesticides .
Synthesis Analysis
The synthesis of similar compounds has been described in the literature. For instance, the preparation of ethyl 5-amino-2-methyl-1,3-thiazole-4-carboxylate involves several steps, including getting 2-methyl-4-carboxylic acid ethyl ester and reducing 2-methyl -4-ethyl formate to obtain 2-methyl -1,3-thiazole-4-ethyl formate .Physical And Chemical Properties Analysis
Ethyl 5-amino-2-methyl-1,3-thiazole-4-carboxylate is described as a white or off-white crystalline solid. It is soluble in common organic solvents such as ethanol, dimethylformamide, and dichloromethane. Its melting point is about 82-84 °C .Scientific Research Applications
Antiviral Activity
Indole derivatives, including those containing the thiazole ring, have demonstrated antiviral potential. For instance:
Mechanism of Action
Target of Action
Compounds containing a thiazole ring, such as this one, have been found to interact with a wide range of therapeutic targets, including antimicrobial, anticancer, anti-inflammatory, and anti-hiv .
Mode of Action
These molecules may activate or stop the biochemical pathways and enzymes or stimulate or block the receptors in the biological systems .
Biochemical Pathways
It is known that thiazole-containing compounds can influence a variety of biological activities, suggesting that they may interact with multiple biochemical pathways .
Result of Action
Thiazole-containing compounds have been associated with a diverse spectrum of therapeutic potentials such as antioxidant, anti-tubercular, antibacterial, antifungal, diuretic, anti-cancer, and anti-inflammatory effects .
Action Environment
For example, one study showed that the efficiency of a similar compound increased with the increase in inhibitor concentration and temperature .
Future Directions
properties
IUPAC Name |
ethyl 4-amino-5-methyl-1,3-thiazole-2-carboxylate;2,2,2-trifluoroacetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O2S.C2HF3O2/c1-3-11-7(10)6-9-5(8)4(2)12-6;3-2(4,5)1(6)7/h3,8H2,1-2H3;(H,6,7) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACJZKEYXNMPAGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC(=C(S1)C)N.C(=O)(C(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11F3N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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